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Cat. No.: B1164423
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of analytical
standards and reference materials for stevioside, a natural sweetener extracted from the leaves
of Stevia rebaudiana. Accurate quantification and qualification of stevioside are critical for
quality control, formulation development, and regulatory compliance.

Introduction to Stevioside and its Analytical
Importance

Stevioside is a sweet-tasting diterpene glycoside that is widely used as a natural, non-caloric
sweetener.[1] Its chemical structure consists of a steviol backbone with three attached glucose
units. The accurate determination of stevioside content and purity in raw materials and finished
products is essential to ensure product quality, safety, and efficacy. High-quality, well-
characterized reference materials are fundamental for achieving reliable analytical results.

Stevioside Reference Materials
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Reference materials are crucial for method validation, system suitability testing, and the
accurate quantification of stevioside in various matrices. Several sources provide certified
stevioside reference materials.

Pharmacopeial Standards

The United States Pharmacopeia (USP) offers a well-characterized Stevioside Reference
Standard.[2] This primary standard is intended for use in quality tests and assays as specified
in the USP compendia.

Characterization of USP Stevioside Reference Standard: The USP reference standard is
thoroughly characterized using multiple analytical techniques to confirm its identity and purity.

[3]

« |dentification: Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy,
and Mass Spectrometry (MS).[3]

o Purity Assessment: The purity is determined by a mass-balance approach, which accounts
for impurities detected by HPLC, as well as volatile components like water and residual
solvents.[3][4]

Commercial Analytical Standards

Several reputable chemical suppliers offer stevioside analytical standards with specified purity
levels. These are suitable for routine analysis and as working standards.

Supplier/Source Grade Purity Specification CAS Number

Lot-specific puri
Pharmaceutical P purity

USP e.g., 0.97 mg/mg)[3 57817-89-7
Primary Standard :4}9 9/mo)i3]

Sigma-Aldrich Analytical Standard 295.0% (HPLC) 57817-89-7
FUJIFILM Wako Standard Not specified 57817-89-7[5]
ChromaDex Reference Standard Not specified 57817-89-7[6]
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Experimental Protocols

The following protocols describe the High-Performance Liquid Chromatography (HPLC)
method for the analysis of stevioside. HPLC is the most common technique for the separation
and quantification of steviol glycosides.[7]

Preparation of Standard and Sample Solutions

Standard Solution Preparation:

Accurately weigh approximately 50 mg of the Stevioside reference standard.[8]

Dissolve the standard in the mobile phase in a 100 mL volumetric flask.[8]

Sonicate for 15 minutes or until fully dissolved.

Dilute to volume with the mobile phase to achieve a final concentration of 0.5 mg/mL.

Filter the solution through a 0.45 pum syringe filter before injection.

Sample Solution Preparation (from Stevia extract):

o Accurately weigh an appropriate amount of the Stevia extract powder.

» Dissolve the sample in the mobile phase in a volumetric flask of suitable size.

e Sonicate for 15 minutes to ensure complete extraction of the steviol glycosides.

 Dilute to volume with the mobile phase to obtain a concentration within the calibration range.

o Centrifuge or filter the solution through a 0.45 um syringe filter to remove any particulate
matter.

HPLC Method for Stevioside Analysis

This protocol is a general guideline based on published methods.[7][8][9] Method parameters
may need to be optimized for specific instrumentation and sample matrices.
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Parameter Condition 1 Condition 2
Octadecylsilane (ODS, C18), Inertsil ODS-HL, 250 x 4.6
Column
250 x 4.6 mm, 5 um mm, 5 um[9]
Acetonitrile and Water (80:20), o
) ) ) Acetonitrile and Phosphate
Mobile Phase pH adjusted to 3.0 with
) ) buffer (32:68, v/v)[9]
phosphoric acid[8]
Flow Rate 1.0 mL/min[7] 1.0 mL/min[9]
Column Temperature 40°CJ8][9] 40°CJ[9]
Detection UV at 210 nm([8] UV at 210 nm[9]
Injection Volume 10 pL 10 pL[9]

System Suitability: Before sample analysis, perform system suitability tests to ensure the

chromatographic system is performing adequately. The USP recommends a signal-to-noise

ratio of not less than 3 for the stevioside peak in a 0.5 mg/L standard solution.[3][4]

Data Presentation

Quantitative data for a validated HPLC method for stevioside analysis is summarized below.

Parameter

Value

Linearity Range

5.0 - 75 pg/mL][7]

Regression Coefficient (r2)

0.9999[7]

Limit of Detection (LOD)

0.02 pg/mL[7]

Limit of Quantitation (LOQ)

0.05 pg/mL][7]

Precision (RSD)

< 2.5%][7]

Accuracy (Recovery)

97 - 99%][7]

Visualizations
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The following diagrams illustrate key workflows in the analysis of stevioside.
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Caption: General workflow for the HPLC analysis of stevioside.
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Caption: Workflow for the qualification of a stevioside reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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